Thian-4-ylmethanamine
Overview
Description
Molecular Structure Analysis
The molecular structure of Thian-4-ylmethanamine consists of carbon ©, hydrogen (H), nitrogen (N), and sulfur (S) atoms. The exact arrangement of these atoms in the molecule could not be found in the available resources.Physical And Chemical Properties Analysis
Thian-4-ylmethanamine’s physical and chemical properties include its molecular formula (C6H13NS) and molecular weight (131.24 g/mol). Other properties such as hardness, topography, and hydrophilicity are known to be important parameters in the biological evaluation of materials .Scientific Research Applications
Diagnostic Applications in Medicine
“Thian-4-ylmethanamine” has been utilized in medical diagnostics, particularly using Raman-based techniques. These techniques are valuable for the diagnosis or prognosis of critical conditions such as cancer, viral infections, and cardiovascular diseases . The compound’s unique structure may enhance the sensitivity and specificity of Raman spectroscopy in detecting molecular changes associated with these diseases.
Characterization of Two-Dimensional Materials
In the field of materials science, “Thian-4-ylmethanamine” is used to explore the properties of two-dimensional (2D) materials. Raman spectroscopy, aided by this compound, can provide insights into layer number, doping type, strain, and interlayer coupling of 2D materials . This is crucial for the development of advanced materials with potential applications in electronics and photonics.
Synthesis of Innovative Materials
Researchers have employed “Thian-4-ylmethanamine” in the synthesis of new materials. Its unique chemical structure enables the exploration of novel reactions that can lead to the creation of innovative materials with desired properties for various industrial applications.
Future Directions
properties
IUPAC Name |
thian-4-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NS/c7-5-6-1-3-8-4-2-6/h6H,1-5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWCWSADJWHZJOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30615540 |
Source
|
| Record name | 1-(Thian-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30615540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thian-4-ylmethanamine | |
CAS RN |
666263-17-8 |
Source
|
| Record name | 1-(Thian-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30615540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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